Cas no 2550997-66-3 (rac-(3R,4S)-4-methoxy-1,8-dioxaspiro4.5decan-3-amine)

• Product Name: rac-(3R,4S)-4-methoxy-1,8-dioxaspiro4.5decan-3-amine
• CAS No: 2550997-66-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD32874416
• CID: 5657154
• PubChem ID: 154814424
• Update Time: 2023-11-27

rac-(3R,4S)-4-methoxy-1,8-dioxaspiro4.5decan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2550997-66-3
• EN300-27664337
• rac-(3R,4S)-4-methoxy-1,8-dioxaspiro[4.5]decan-3-amine
• rac-(3R,4S)-4-methoxy-1,8-dioxaspiro4.5decan-3-amine

• MDL： MFCD32874416
• Inchi： 1S/C9H17NO3/c1-11-8-7(10)6-13-9(8)2-4-12-5-3-9/h7-8H,2-6,10H2,1H3/t7-,8+/m0/s1
• InChI Key： LIQVNWAHRALRRS-JGVFFNPUSA-N
• SMILES： O1C[C@@H]([C@H](C21CCOCC2)OC)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 53.7Ų